Cas no 1936013-89-6 (5'-methyl-6,7-dihydro-5H-spirothieno3,2-cpyridine-4,3'-thiolane)

• Product Name: 5'-methyl-6,7-dihydro-5H-spirothieno3,2-cpyridine-4,3'-thiolane
• CAS No: 1936013-89-6
• MF: C₁₁H₁₅NS₂
• MW: 225.373500108719
• CID: 5706550
• PubChem ID: 131095560
• Update Time: 2025-06-20

5'-methyl-6,7-dihydro-5H-spirothieno3,2-cpyridine-4,3'-thiolane Chemical and Physical Properties

Names and Identifiers

• 5'-Methyl-6,7-dihydro-5H-spiro[thieno[3,2-c]pyridine-4,3'-thiolane]
• 1936013-89-6
• EN300-1074852
• Spiro[thieno[3,2-c]pyridine-4(5H),3'(2'H)-thiophene], 4',5',6,7-tetrahydro-5'-methyl-
• 5'-methyl-6,7-dihydro-5H-spirothieno3,2-cpyridine-4,3'-thiolane

• Inchi： 1S/C11H15NS2/c1-8-6-11(7-14-8)9-3-5-13-10(9)2-4-12-11/h3,5,8,12H,2,4,6-7H2,1H3
• InChI Key： FJSITSYSSMDXEM-UHFFFAOYSA-N
• SMILES： S1C(C)CC2(C3C=CSC=3CCN2)C1

Computed Properties

• Exact Mass: 225.06459183g/mol
• Monoisotopic Mass: 225.06459183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 369.0±42.0 °C(Predicted)
• pka: 8.63±0.40(Predicted)

Additional information on 5'-methyl-6,7-dihydro-5H-spirothieno3,2-cpyridine-4,3'-thiolane

Exploring the Unique Properties and Applications of 5'-Methyl-6,7-dihydro-5H-spiro[thieno[3,2-c]pyridine-4,3'-thiolane (CAS No. 1936013-89-6)

The compound 5'-methyl-6,7-dihydro-5H-spiro[thieno[3,2-c]pyridine-4,3'-thiolane (CAS No. 1936013-89-6) represents an intriguing class of spirocyclic heterocycles that has garnered significant attention in pharmaceutical and materials science research. This structurally unique molecule combines a thienopyridine core with a spiro-linked thiolane moiety, creating a versatile scaffold with potential applications across multiple domains. The presence of both sulfur and nitrogen heteroatoms in its architecture contributes to its distinctive electronic properties and molecular interactions.

Recent advances in drug discovery have highlighted the importance of spirocyclic compounds like 5'-methyl-6,7-dihydro-5H-spiro[thieno[3,2-c]pyridine-4,3'-thiolane as privileged structures for modulating biological targets. The three-dimensional character of this molecule offers advantages in molecular recognition and binding affinity, making it particularly valuable for addressing challenging therapeutic targets. Researchers are actively investigating its potential as a pharmacophore in the development of novel central nervous system (CNS) agents, given the structural similarities to known bioactive compounds.

The synthesis of CAS 1936013-89-6 typically involves sophisticated organic transformations, including cyclization reactions and spiroannulation strategies. Modern catalysis techniques have enabled more efficient routes to this compound, with particular focus on controlling the stereochemistry at the spiro center. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the structural integrity of this compound, while X-ray crystallography studies have revealed interesting conformational features of the spiro system.

In the field of materials science, 5'-methyl-6,7-dihydro-5H-spiro[thieno[3,2-c]pyridine-4,3'-thiolane has shown promise as a building block for organic electronic materials. The π-conjugated system of the thienopyridine unit, combined with the electron-rich thiolane component, creates interesting charge transport properties. Researchers are exploring its incorporation into organic semiconductors and photovoltaic materials, where its unique electronic structure could enhance device performance.

The pharmaceutical industry has shown growing interest in CAS 1936013-89-6 as a potential intermediate for small molecule therapeutics. Its structural features make it particularly relevant for kinase inhibitor development and GPCR-targeted drugs. Recent patent literature reveals several applications of related spirothienopyridine derivatives in treating neurodegenerative disorders and inflammatory conditions, highlighting the therapeutic potential of this chemical class.

From a chemical biology perspective, 5'-methyl-6,7-dihydro-5H-spiro[thieno[3,2-c]pyridine-4,3'-thiolane serves as a valuable tool compound for studying molecular interactions in complex biological systems. Its rigid three-dimensional structure provides insights into protein-ligand binding dynamics, while its heterocyclic diversity offers opportunities for structure-activity relationship studies. These applications align with current trends in precision medicine and targeted therapy development.

The commercial availability of CAS 1936013-89-6 through specialty chemical suppliers has facilitated broader research into its properties and applications. Current market analysis indicates growing demand for such high-value synthetic intermediates, particularly in the contract research organization sector. Quality control specifications typically require ≥95% purity by HPLC analysis, with strict limits on residual solvents and related substances.

Environmental and safety considerations for handling 5'-methyl-6,7-dihydro-5H-spiro[thieno[3,2-c]pyridine-4,3'-thiolane follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and engineering controls are recommended during handling. The compound's stability profile suggests good shelf life when stored under appropriate conditions (typically -20°C under inert atmosphere).

Future research directions for CAS 1936013-89-6 may explore its potential in catalysis as a ligand for transition metals, or its incorporation into supramolecular architectures. The growing interest in spirocyclic compounds in both academia and industry ensures continued investigation into this molecule's unique properties and applications. As synthetic methodologies advance, we anticipate seeing more derivatives of this spirothienopyridine-thiolane hybrid system entering various research pipelines.

For researchers working with 5'-methyl-6,7-dihydro-5H-spiro[thieno[3,2-c]pyridine-4,3'-thiolane, proper analytical characterization remains crucial. Advanced techniques such as 2D NMR and high-resolution mass spectrometry provide comprehensive structural verification. The compound's chromatographic behavior has been well-documented, with typical retention characteristics on reverse-phase HPLC columns that aid in purity assessment and method development.